Cas no 170108-06-2 (2-bromo-4-chloro-3-fluorobenzoic acid)
170108-06-2 structure
Product Name:2-bromo-4-chloro-3-fluorobenzoic acid
CAS No:170108-06-2
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD27945981
CID:4613003
PubChem ID:23303149
Update Time:2025-09-28
2-bromo-4-chloro-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-chloro-3-fluorobenzoic acid
- 2-BROMO-4-CHLORO-3-FLUOROBENZOIC ACID(WXFC0376)
- Benzoic acid, 2-bromo-4-chloro-3-fluoro-
- 2-bromo-4-chloro-3-fluorobenzoic acid ISO 9001：2015 REACH
- CS-0046377
- 170108-06-2
- SCHEMBL478797
- DTXSID701288177
- DA-43544
- CPXFMJZURXTLMQ-UHFFFAOYSA-N
-
- MDL： MFCD27945981
- Inchi： 1S/C7H3BrClFO2/c8-5-3(7(11)12)1-2-4(9)6(5)10/h1-2H,(H,11,12)
- InChI Key： CPXFMJZURXTLMQ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(Cl)C(F)=C1Br
Computed Properties
- Exact Mass: 251.899
- Monoisotopic Mass: 251.899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.9
2-bromo-4-chloro-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 224130-500mg |
2-Bromo-4-chloro-3-fluorobenzoic acid, 95% min |
170108-06-2 | 95% | 500mg |
$507.00 | 2023-09-10 | |
| Matrix Scientific | 224130-1g |
2-Bromo-4-chloro-3-fluorobenzoic acid, 95% min |
170108-06-2 | 95% | 1g |
$914.00 | 2023-09-10 | |
| TRC | B205935-50mg |
2-Bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 50mg |
$ 285.00 | 2022-06-07 | ||
| TRC | B205935-100mg |
2-Bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 100mg |
$ 475.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1264124-100mg |
2-bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 95% | 100mg |
$140 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264124-250mg |
2-bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 95% | 250mg |
$285 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1264124-1g |
2-bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 95% | 1g |
$590 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1264124-100mg |
2-bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 95% | 100mg |
$150 | 2025-02-20 | |
| Aaron | AR01DIGI-100mg |
2-Bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 97% | 100mg |
$103.00 | 2025-02-12 | |
| Aaron | AR01DIGI-250mg |
2-bromo-4-chloro-3-fluorobenzoic acid |
170108-06-2 | 97% | 250mg |
$159.00 | 2023-12-15 |
2-bromo-4-chloro-3-fluorobenzoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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